Cas no 112523-89-4 (7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-)

7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)- structure
112523-89-4 structure
Product Name:7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-
CAS No:112523-89-4
MF:C37H42N2O6
MW:610.739190578461
CID:176797
PubChem ID:183532
Update Time:2025-04-19

7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)- Chemical and Physical Properties

Names and Identifiers

    • 7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methyl]phenoxy]phenyl]methyl]-2-methyl-,(1R)-
    • 7-Isoquinolinol,1,2,3,4-tetrahydro-6-methoxy-1-[[4-methoxy-3-[4-[[(1R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-isoquinolinyl]methy
    • (-)-Geraldoamine
    • Geraldoamine
    • DTXSID30920828
    • 112523-89-4
    • 1-[(3-{4-[(6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinolin-1-yl)methyl]phenoxy}-4-methoxyphenyl)methyl]-6-methoxy-2-methyl-1,2,3,4-tetrahydroisoquinolin-7-ol
    • Inchi: 1S/C37H42N2O6/c1-39-15-13-26-19-34(42-3)32(40)21-29(26)31(39)17-24-8-11-33(41-2)37(18-24)45-27-9-6-23(7-10-27)16-30-28-22-36(44-5)35(43-4)20-25(28)12-14-38-30/h6-11,18-22,30-31,38,40H,12-17H2,1-5H3/t30-,31-/m1/s1
    • InChI Key: LLXUFEAGHGDYAT-FIRIVFDPSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)CCN(C)[C@@H]2CC1C=CC(=C(C=1)OC1C=CC(=CC=1)C[C@@H]1C2C=C(C(=CC=2CCN1)OC)OC)OC)O

Computed Properties

  • Exact Mass: 610.30446
  • Monoisotopic Mass: 610.304
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 10
  • Complexity: 902
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 81.6Ų

Experimental Properties

  • Density: 1.193
  • Boiling Point: 736.5°Cat760mmHg
  • Flash Point: 399.2°C
  • Refractive Index: 1.602
  • PSA: 81.65
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